Cas no 25666-51-7 (2-Trifluoroacetylphenol)

2-Trifluoroacetylphenol structure
2-Trifluoroacetylphenol structure
Product Name:2-Trifluoroacetylphenol
CAS No:25666-51-7
MF:C8H5F3O2
MW:190.119313001633
MDL:MFCD06657950
CID:820957
PubChem ID:2761164
Update Time:2025-04-19

2-Trifluoroacetylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-Trifluoroacetylphenol
    • 2-(TRIFLUOROACETYL)PHENOL
    • 2,2,2-trifluoro-1-(2-hydroxyphenyl)ethanone
    • 2,2,2-Trifluoro-1-(4-Morpholinyl)Ethanone
    • 2-Trifluoracetylphenol
    • DTXCID90326620
    • SCHEMBL7630857
    • AKOS005254863
    • DTXSID90375592
    • BBL100626
    • EN300-1930749
    • MFCD06657950
    • Ethanone, 2,2,2-trifluoro-1-(2-hydroxyphenyl)-
    • 2,2,2-trifluoro-1-(2-hydroxyphenyl)ethan-1-one
    • CS-0269485
    • G74701
    • J-016095
    • trifluoroacetylphenol
    • FS-1768
    • STL554420
    • 25666-51-7
    • MDL: MFCD06657950
    • Inchi: 1S/C8H5F3O2/c9-8(10,11)7(13)5-3-1-2-4-6(5)12/h1-4,12H
    • InChI Key: HZRXGWSUNPYCQM-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC=CC=1O)=O)(F)F

Computed Properties

  • Exact Mass: 190.02400
  • Monoisotopic Mass: 190.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.4
  • Boiling Point: 92 °C
  • Flash Point: 74.2°C
  • Refractive Index: 1.48
  • PSA: 37.30000
  • LogP: 2.13720

2-Trifluoroacetylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Apollo Scientific
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